![molecular formula C12H19NO4 B6148101 4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid CAS No. 1824433-14-8](/img/no-structure.png)
4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid
Description
The compound “4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid” is a chemical compound with the molecular formula C12H19NO4 . It contains a bicyclic structure and a carboxylic acid group. The tert-butoxycarbonyl (Boc) group is used as a protecting group for amines in organic synthesis .
Synthesis Analysis
The synthesis of such compounds often involves the use of the tert-butoxycarbonyl (Boc) group as a protecting group for amines . The Boc group can be added to amines under aqueous conditions using di-tert-butyl dicarbonate in the presence of a base such as sodium hydroxide .Molecular Structure Analysis
The molecular structure of this compound includes a bicyclic structure, an amino group, a carboxylic acid group, and a tert-butoxycarbonyl group . The molecular weight of this compound is 241.28 .Chemical Reactions Analysis
The tert-butoxycarbonyl (Boc) group in the compound can be removed with strong acids such as trifluoroacetic acid in dichloromethane, or with HCl in methanol . This deprotection process is a common reaction in the synthesis of amines .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and density are not available in the current resources.Safety and Hazards
The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and wearing protective gloves/protective clothing/eye protection/face protection .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound '4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid' involves the protection of the amine group, followed by the formation of the bicyclic ring system and subsequent deprotection of the amine group. The carboxylic acid group is introduced in the final step.", "Starting Materials": [ "Bicyclo[3.1.0]hexan-3-amine", "tert-Butyl chloroformate", "Sodium bicarbonate", "Methanol", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Chloroacetic acid", "N,N'-Dicyclohexylcarbodiimide", "Dimethylformamide", "Triethylamine" ], "Reaction": [ "Bicyclo[3.1.0]hexan-3-amine is reacted with tert-butyl chloroformate in the presence of sodium bicarbonate and methanol to form the protected amine intermediate.", "The protected amine intermediate is then reacted with chloroacetic acid in the presence of N,N'-dicyclohexylcarbodiimide and dimethylformamide to form the bicyclic ring system.", "The amine protection group is removed by treatment with hydrochloric acid in methanol.", "The carboxylic acid group is introduced by reacting the resulting amine with chloroacetic acid in the presence of triethylamine and diethyl ether." ] } | |
CAS RN |
1824433-14-8 |
Product Name |
4-{[(tert-butoxy)carbonyl]amino}bicyclo[3.1.0]hexane-1-carboxylic acid |
Molecular Formula |
C12H19NO4 |
Molecular Weight |
241.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
